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Compound of Interest

(2-Chloro-4-
Compound Name:
methoxyphenyl)methanol

Cat. No.: B2989541

An In-depth Technical Guide to (2-Chloro-4-methoxyphenyl)methanol as a Chemical
Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Synthetic
Building Block

In the landscape of pharmaceutical and agrochemical synthesis, the strategic selection of
chemical intermediates is paramount to the successful construction of complex molecular
architectures. (2-Chloro-4-methoxyphenyl)methanol, a substituted benzyl alcohol, emerges
as a highly valuable and versatile building block. Its structure, featuring a reactive hydroxyl
group and an electronically distinct aromatic ring, offers a unique handle for medicinal chemists
and process developers to introduce the 2-chloro-4-methoxyphenyl moiety into target
molecules. This guide provides a comprehensive overview of its synthesis, key reactions, and
practical applications, grounded in established chemical principles and safety protocols.

Table 1: Physicochemical Properties of (2-Chloro-4-methoxyphenyl)methanol
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Property Value

Molecular Formula CsHoClO2

Molecular Weight 172.61 g/mol [1]

IUPAC Name (2-Chloro-4-methoxyphenyl)methanol
CAS Number 55685-75-1[1]

Appearance Typically a solid or oil (Varies by purity)

Core Synthesis: From Aldehyde to Alcohol

The most direct and common route to (2-Chloro-4-methoxyphenyl)methanol is through the
selective reduction of its corresponding aldehyde, 2-chloro-4-methoxybenzaldehyde. This
transformation is a cornerstone of organic synthesis, valued for its high efficiency and
operational simplicity.

The choice of reducing agent is critical and dictated by the desired balance of reactivity,
selectivity, and cost. Sodium borohydride (NaBHa4) is often the reagent of choice in a laboratory
setting due to its excellent functional group tolerance (it will not reduce esters or carboxylic
acids), mild reaction conditions, and ease of handling compared to more potent hydrides like
lithium aluminum hydride (LAH).
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Synthesis Workflow

Dissolve 2-chloro-4-methoxybenzaldehyde
in Methanol/Ethanol

l

Cool solution in an
ice water bath (0-5 °C)

l

Portion-wise addition
of Sodium Borohydride (NaBHa4)

l

Stir at room temperature
(Monitor by TLC)

l

Quench with dilute HCI
or saturated NH4Cl

l

Extract with Ethyl Acetate
or Dichloromethane

l

Dry organic layer (Na2S0a4)
and concentrate in vacuo

l

Purify via column chromatography
or recrystallization

Obtain Pure Product

Click to download full resolution via product page

Caption: General workflow for the reduction of a benzaldehyde to a benzyl alcohol.
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Experimental Protocol: Reduction of 2-chloro-4-
methoxybenzaldehyde

o Setup: Equip a round-bottom flask with a magnetic stir bar and place it in an ice-water bath.

» Dissolution: To the flask, add 2-chloro-4-methoxybenzaldehyde (1.0 eq) and a suitable
solvent such as methanol or ethanol (approx. 0.2 M concentration). Stir until the aldehyde is
fully dissolved.

o Reagent Addition: Slowly add sodium borohydride (NaBHa4, 1.1-1.5 eq) in small portions over
15-20 minutes, ensuring the internal temperature remains below 10 °C. The addition is
exothermic and may cause bubbling.

e Reaction: Once the addition is complete, remove the ice bath and allow the mixture to stir at
room temperature. Monitor the reaction's progress using Thin Layer Chromatography (TLC)
until the starting aldehyde is consumed (typically 1-2 hours).

o Workup (Quenching): Carefully cool the flask again in an ice bath. Slowly add dilute
hydrochloric acid (e.g., 1 M HCI) dropwise to quench the excess NaBHa4 and neutralize the
sodium methoxide byproduct. Be cautious, as hydrogen gas evolution will occur.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an
organic solvent like ethyl acetate (3x volumes).

e Washing & Drying: Combine the organic extracts and wash sequentially with water and
brine. Dry the organic layer over anhydrous sodium sulfate (Na=S0a), filter, and concentrate
the solvent using a rotary evaporator.

 Purification: The resulting crude product can be purified by flash column chromatography on
silica gel or by recrystallization to yield pure (2-Chloro-4-methoxyphenyl)methanol.

The Intermediate in Action: A Gateway to Molecular
Complexity

(2-Chloro-4-methoxyphenyl)methanol is not an end-product but a versatile intermediate. Its
utility stems from the reactivity of the benzylic alcohol, which can be readily converted into
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other functional groups, serving as a linchpin in multi-step synthetic sequences. It is primarily
used as a building block in the synthesis of pharmaceuticals and agrochemicals.[2]

(2-Chloro-4-methoxyphenyl)methanol
CsHoCIO2

Synthetic Transformation

(e.q., Esterification, Halogenation)

Active Pharmaceutical Agrochemical

Ingredient (API) Compound Novel Material

Key Reactions

RCOOH, Acid Catalyst L.
(Esterification) | »| Ester Derivative

SOCIz or PBrs
(Halogenation)

PCC or MnO2
(Oxidation)

(2-Chloro-4-methoxyphenyl)methanol (2-Chloro-4-methoxyphenyl)methyl Halide

.

2-Chloro-4-methoxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [(2-Chloro-4-methoxyphenyl)methanol as a chemical
intermediate in synthesis.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2989541#2-chloro-4-methoxyphenyl-methanol-as-a-
chemical-intermediate-in-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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